Cas no 878001-07-1 (4-Thiazolepropanal)

• Product Name: 4-Thiazolepropanal
• CAS No: 878001-07-1
• MF: C₆H₇NOS
• MW: 141.190880060196
• CID: 710123
• PubChem ID: 45121685
• Update Time: 2025-04-19

4-Thiazolepropanal Chemical and Physical Properties

Names and Identifiers

• 4-Thiazolepropanal
• 3-(1,3-thiazol-4-yl)propanal
• 878001-07-1
• DTXSID10669223
• SCHEMBL736277
• 3-thiazol-4-yl-propionaldehyde
• CGQLWWXAVSIXPY-UHFFFAOYSA-N
• 3-(Thiazol-4-yl)propanal

• Inchi： 1S/C6H7NOS/c8-3-1-2-6-4-9-5-7-6/h3-5H,1-2H2
• InChI Key： CGQLWWXAVSIXPY-UHFFFAOYSA-N
• SMILES： S1C=NC(=C1)CCC=O

Computed Properties

• Exact Mass: 141.02483502g/mol
• Monoisotopic Mass: 141.02483502g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 97.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 58.2Ų